Cas no 1935372-87-4 (3-Bromo-5-fluoro-2-iodoanisole)

• Product Name: 3-Bromo-5-fluoro-2-iodoanisole
• CAS No: 1935372-87-4
• MF: C₇H₅BrFIO
• MW: 330.920877218246
• CID: 4630384
• PubChem ID: 122237324
• Update Time: 2025-06-08

3-Bromo-5-fluoro-2-iodoanisole Chemical and Physical Properties

Names and Identifiers

• AKOS037655263
• MFCD29049290
• 1-BROMO-5-FLUORO-2-IODO-3-METHOXYBENZENE
• 3-Bromo-5-fluoro-2-iodoanisole
• 1935372-87-4
• PS-10175

• Inchi： 1S/C7H5BrFIO/c1-11-6-3-4(9)2-5(8)7(6)10/h2-3H,1H3
• InChI Key： AUYGCNDZRSODDO-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CC=1OC)F)Br

Computed Properties

• Exact Mass: 329.85525g/mol
• Monoisotopic Mass: 329.85525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 3-Bromo-5-fluoro-2-iodoanisole

Comprehensive Overview of 3-Bromo-5-fluoro-2-iodoanisole (CAS No. 1935372-87-4)

3-Bromo-5-fluoro-2-iodoanisole (CAS No. 1935372-87-4) is a highly specialized halogenated aromatic compound widely utilized in pharmaceutical research, agrochemical development, and advanced material science. Its unique molecular structure, featuring bromo, fluoro, and iodo substituents on an anisole backbone, makes it a valuable intermediate for synthesizing complex molecules. Researchers and industries increasingly seek this compound due to its versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern organic synthesis.

The growing demand for 3-Bromo-5-fluoro-2-iodoanisole aligns with trends in drug discovery and precision agriculture. For instance, its derivatives are explored in the development of targeted therapies for oncology and neurological disorders, addressing the need for more effective treatments with fewer side effects. Additionally, its role in creating advanced crop protection agents highlights its relevance in sustainable agriculture, a topic gaining traction amid global food security concerns. These applications underscore the compound's significance in addressing contemporary scientific and industrial challenges.

From a synthetic chemistry perspective, 3-Bromo-5-fluoro-2-iodoanisole offers distinct advantages. The presence of multiple halogens allows for selective functionalization, enabling chemists to design molecules with tailored properties. This characteristic is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid iteration of molecular structures is essential. Furthermore, its stability under various reaction conditions makes it a reliable building block for constructing heterocyclic frameworks, which are prevalent in bioactive compounds.

Recent advancements in green chemistry have also spotlighted 3-Bromo-5-fluoro-2-iodoanisole as a candidate for eco-friendly synthesis routes. Researchers are investigating catalytic methods to reduce waste and energy consumption during its incorporation into larger molecules. This aligns with broader industry efforts to minimize environmental impact while maintaining efficiency—a priority for regulatory bodies and stakeholders alike. Such innovations position the compound as a forward-thinking choice for sustainable chemical development.

In analytical applications, 3-Bromo-5-fluoro-2-iodoanisole serves as a reference standard in chromatography and spectroscopy. Its well-defined spectral properties facilitate method validation and quality control in laboratories. As regulatory standards for chemical purity become stricter, the demand for high-quality reference materials like this compound is expected to rise. This trend reflects the broader emphasis on data integrity and reproducibility in scientific research.

Looking ahead, the potential of 3-Bromo-5-fluoro-2-iodoanisole in material science is gaining attention. Its halogen-rich structure lends itself to the design of organic semiconductors and liquid crystals, which are critical for next-generation electronics and display technologies. With the rise of flexible electronics and IoT devices, the compound's role in enabling innovative materials could expand significantly, offering new opportunities for interdisciplinary collaboration.

To summarize, 3-Bromo-5-fluoro-2-iodoanisole (CAS No. 1935372-87-4) is a multifaceted compound with applications spanning pharmaceuticals, agriculture, and advanced materials. Its adaptability to modern synthetic techniques and alignment with sustainability goals make it a compelling subject for ongoing research. As scientific inquiries evolve, this compound is poised to remain at the forefront of innovation, addressing both current and emerging challenges across multiple industries.